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Compound of Interest

Compound Name: 3-Chlorotoluene

Cat. No.: B144806

Introduction

3-Chlorotoluene, also known as m-chlorotoluene, is an aromatic organic compound with the
chemical formula C7H7CI.[1] It is a colorless liquid with a characteristic aromatic odor.[2][3] As
a key organic intermediate, 3-chlorotoluene serves as a fundamental building block in the
synthesis of a wide range of chemical products.[3][4] Its specific reactivity, stemming from the
chloro and methyl group substitutions on the benzene ring, makes it highly valuable in the
pharmaceutical, agrochemical, and dye industries.[3][5] This guide provides a comprehensive
overview of its properties, synthesis, applications, and safety protocols, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The physical and chemical properties of 3-chlorotoluene are critical for its handling,
application in synthesis, and process optimization.[3] It is a flammable liquid that is denser than
water and insoluble in it, but readily soluble in common organic solvents like ethanol, ether, and
benzene.[1][2][6]
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Property

Value

CAS Number

108-41-8[1]

Molecular Formula

C7H7CI[1][7]

Molecular Weight 126.58 g/mol [1][7]
Appearance Colorless liquid[2][5]
Boiling Point 160-162 °C[2][8]

Melting Point -48 °C[2][8]

Density 1.072 g/mL at 25 °C[2][8]
Flash Point 50-53 °C[9][10]

Refractive Index (n20/D)

1.522[8]

Solubility

Insoluble in water; soluble in benzene, ethanol,
ether, chloroform[2][9]

Vapor Pressure

3.6 mbar at 20 °C[11]

Synthesis of 3-Chlorotoluene

The industrial synthesis of 3-chlorotoluene is distinct from its isomers, 2-chlorotoluene and 4-

chlorotoluene. While the ortho and para isomers are typically produced by the direct

chlorination of toluene, this method yields very little of the meta isomer, making separation

difficult.[12][13] Therefore, 3-chlorotoluene is commonly synthesized via the diazotization of

m-toluidine, followed by a Sandmeyer-like reaction.[3][13][14]
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Diagram 1: Synthesis of 3-Chlorotoluene via Diazotization of m-Toluidine.

Experimental Protocols

Synthesis of 3-Chlorotoluene from m-Toluidine (Sandmeyer Reaction)
This protocol describes a common laboratory-scale synthesis.[14][15]
Materials:

m-Toluidine

Concentrated Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO2)

Cuprous Chloride (CuCl)

Cracked Ice

Water
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« Distillation apparatus

o Reaction vessel (e.g., three-necked flask) with mechanical stirrer and dropping funnel

Methodology:

o Diazotization:

[e]

In a reaction vessel, add m-toluidine to water.[14]

Cool the mixture to 0-5 °C using an ice bath and add concentrated hydrochloric acid
slowly with stirring.[14]

Prepare an aqueous solution of sodium nitrite.[14]

Add the sodium nitrite solution dropwise to the cold m-toluidine hydrochloride suspension
while maintaining the temperature between 0-5 °C.[14] Continue stirring until the
diazotization is complete. The resulting solution contains m-toluenediazonium chloride.

e Sandmeyer Reaction:

[¢]

In a separate vessel, prepare a solution of cuprous chloride, which will act as the catalyst.
[14]

Slowly add the cold diazonium salt solution to the cuprous chloride solution with vigorous
stirring.[14]

An addition product may precipitate. Allow the mixture to warm to room temperature,
during which the complex will decompose, releasing nitrogen gas and forming 3-
chlorotoluene.[15]

To ensure complete reaction, the mixture can be gently heated (e.g., to 60°C).[15]

o Purification:

o

o

The crude 3-chlorotoluene will form an organic layer. Separate this layer.

Purify the crude product by distillation, collecting the fraction that boils at 160-162 °C.[14]
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Applications in Research and Drug Development

3-Chlorotoluene is a versatile intermediate in organic synthesis.[4] Its applications are
extensive, particularly in the production of pharmaceuticals and agrochemicals where it serves
as a precursor to more complex molecules.[4][5][16]

Pharmaceutical Synthesis: It is a critical starting material for various active pharmaceutical
ingredients (APIs).[5][16] The chlorine and methyl groups provide reactive sites for further
functionalization, enabling the construction of complex drug scaffolds.[1]

o Agrochemical Manufacturing: The compound is integral to the synthesis of herbicides and
pesticides, contributing to pest management and agricultural productivity.[5]

e Dye and Pigment Production: It is used in the synthesis of dyes, providing stable and vibrant
colors for textiles and other materials.[5]

e Solvent and Reagent: In a laboratory context, it can be used as a solvent for organic
reactions due to its ability to dissolve a wide range of non-polar substances.[1][5]
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Diagram 2: Role of 3-Chlorotoluene as a Versatile Chemical Intermediate.
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Safety and Handling

3-Chlorotoluene is classified as a hazardous substance and requires careful handling to

minimize risk.[17]

Hazards:

Flammability: It is a flammable liquid and vapor.[18][19] Keep away from heat, sparks, open
flames, and other ignition sources.[18]

Toxicity: It is harmful if inhaled, causing potential irritation to the respiratory tract.[6][17][20]
Some data suggests it may be fatal if it comes in contact with skin.[19] Prolonged exposure
may lead to systemic toxic effects.[6]

Environmental Hazard: 3-Chlorotoluene is toxic to aquatic life with long-lasting effects.[9]
[18] Avoid release into the environment.[9]

Skin and Eye Irritation: The substance is irritating to the skin and eyes.[6]

Handling and Storage:

Work in a well-ventilated area or under a chemical fume hood.[9][18]

Wear appropriate personal protective equipment (PPE), including protective gloves, safety
goggles, and flame-retardant antistatic protective clothing.[18][20]

Store in a cool, dry, and well-ventilated place in tightly closed containers.[9][18]
Store away from heat, ignition sources, and strong oxidizing agents.[2][9]
Use explosion-proof electrical and ventilating equipment.[18]

Ground and bond containers during transfer to prevent static discharge.[18]

First Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[18][20]
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» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
[18][20]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[20]

 Ingestion: Rinse mouth. Do not induce vomiting.[20]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[18] Spills
should be collected with liquid-absorbent material and disposed of as hazardous waste.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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